Cas no 2680681-98-3 (benzyl 4-(3-hydroxypropyl)(methyl)aminopiperidine-1-carboxylate)

• Product Name: benzyl 4-(3-hydroxypropyl)(methyl)aminopiperidine-1-carboxylate
• CAS No: 2680681-98-3
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 5632782
• PubChem ID: 165942724
• Update Time: 2025-10-06

benzyl 4-(3-hydroxypropyl)(methyl)aminopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28291538
• 2680681-98-3
• benzyl 4-[(3-hydroxypropyl)(methyl)amino]piperidine-1-carboxylate
• benzyl 4-(3-hydroxypropyl)(methyl)aminopiperidine-1-carboxylate

• Inchi： 1S/C17H26N2O3/c1-18(10-5-13-20)16-8-11-19(12-9-16)17(21)22-14-15-6-3-2-4-7-15/h2-4,6-7,16,20H,5,8-14H2,1H3
• InChI Key： YDYASZJHFCDOFL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(CC1)N(C)CCCO)=O

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53Ų

Additional information on benzyl 4-(3-hydroxypropyl)(methyl)aminopiperidine-1-carboxylate

Recent Advances in the Study of Benzyl 4-(3-hydroxypropyl)(methyl)aminopiperidine-1-carboxylate (CAS: 2680681-98-3)

Benzyl 4-(3-hydroxypropyl)(methyl)aminopiperidine-1-carboxylate (CAS: 2680681-98-3) is a compound of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of pharmacologically active molecules, particularly in the development of central nervous system (CNS) targeting agents. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for benzyl 4-(3-hydroxypropyl)(methyl)aminopiperidine-1-carboxylate, emphasizing its role as a key precursor in the development of sigma-1 receptor ligands. The study demonstrated that this compound can be efficiently synthesized via a multi-step process involving piperidine ring functionalization, followed by the introduction of the 3-hydroxypropyl and methylamine moieties. The researchers noted that the benzyl carbamate group provides both stability and versatility for further modifications, making it an attractive scaffold for medicinal chemistry applications.

In terms of biological activity, recent in vitro studies have shown that derivatives of benzyl 4-(3-hydroxypropyl)(methyl)aminopiperidine-1-carboxylate exhibit moderate affinity for sigma-1 and sigma-2 receptors, with potential implications for the treatment of neuropathic pain and neurodegenerative diseases. A 2024 preclinical study reported in Bioorganic & Medicinal Chemistry Letters found that certain analogs of this compound demonstrated neuroprotective effects in cellular models of Parkinson's disease, possibly through modulation of mitochondrial function and reduction of oxidative stress.

From a drug development perspective, the compound's structural features have attracted attention for their potential in improving blood-brain barrier (BBB) penetration. Computational studies published in Molecular Pharmaceutics (2023) suggested that the balanced lipophilicity and hydrogen-bonding capacity of benzyl 4-(3-hydroxypropyl)(methyl)aminopiperidine-1-carboxylate derivatives may contribute to favorable CNS pharmacokinetic profiles. This has led to increased interest in its use as a template for designing novel psychotropic agents.

Recent patent applications (2023-2024) have disclosed novel uses of this compound in combination therapies for depression and anxiety disorders. One particularly promising application involves its incorporation into dual-acting molecules that target both monoamine transporters and sigma receptors. These developments underscore the compound's growing importance in CNS drug discovery pipelines.

Looking forward, researchers are focusing on optimizing the synthetic routes for benzyl 4-(3-hydroxypropyl)(methyl)aminopiperidine-1-carboxylate to improve yield and scalability, as well as exploring its potential in targeted drug delivery systems. The compound's unique combination of structural features continues to make it a valuable tool for medicinal chemists working on next-generation neurotherapeutics.